(4-Chloro-3-(piperidin-1-ylsulfonyl)phenyl)(4-(4-fluorophenyl)piperazin-1-yl)methanone

• IUPAC Name: (4-chloro-3-piperidin-1-ylsulfonylphenyl)-[4-(4-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H25ClFN3O3S/c23-20-9-4-17(16-21(20)31(29,30)27-10-2-1-3-11-27)22(28)26-14-12-25(13-15-26)19-7-5-18(24)6-8-19/h4-9,16H,1-3,10-15H2
• InChI Key: GXQJHHLQPDTIES-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F)Cl
• Molecular Formula: C22H25ClFN3O3S
• Molecular Weight: 466.0 g/mol
• CAS No.: 838884-95-0

Description

The compound "(4-Chloro-3-(piperidin-1-ylsulfonyl)phenyl)(4-(4-fluorophenyl)piperazin-1-yl)methanone" is a structurally complex molecule featuring:

• A 4-(4-fluorophenyl)piperazine moiety, a common pharmacophore in central nervous system (CNS) and receptor-targeting agents.
• A 4-chloro-3-(piperidin-1-ylsulfonyl)phenyl group, where the sulfonyl linker and piperidine ring may enhance solubility and metabolic stability.

Below, we compare it with similar compounds, focusing on substituent effects, receptor interactions, and synthetic strategies.

Biological Activity

The compound (4-Chloro-3-(piperidin-1-ylsulfonyl)phenyl)(4-(4-fluorophenyl)piperazin-1-yl)methanone is a synthetic derivative that has garnered interest in pharmacological research due to its potential biological activities. This article explores its biological activity, including antibacterial effects, enzyme inhibition, and implications for cancer therapy.

Chemical Structure

The compound's structure can be broken down into two primary moieties:

• Piperidine Sulfonamide : Known for various biological activities, including antibacterial and enzyme inhibition.
• Fluorophenyl Piperazine : Often associated with neuropharmacological effects.

1. Antibacterial Activity

Research indicates that compounds containing the piperidine and sulfonamide functional groups exhibit significant antibacterial properties. A study found that synthesized derivatives of similar structures demonstrated moderate to strong activity against various bacterial strains, including Salmonella typhi and Bacillus subtilis, while showing weaker activity against others like Escherichia coli and Staphylococcus aureus .

Bacterial Strain	Activity Level
Salmonella typhi	Moderate to Strong
Bacillus subtilis	Moderate to Strong
Escherichia coli	Weak to Moderate
Staphylococcus aureus	Weak

2. Enzyme Inhibition

The compound has also been evaluated for its ability to inhibit key enzymes:

• Acetylcholinesterase (AChE) : Important for neurotransmission, inhibition of AChE can enhance cholinergic activity, which is beneficial in treating conditions like Alzheimer’s disease.
• Urease : Inhibition of urease is significant in managing infections caused by urease-producing bacteria, which can lead to urinary tract infections.

The synthesized derivatives showed strong inhibitory activity against urease with some compounds achieving IC50 values as low as 2.14 µM .

3. Cancer Therapeutics

The sulfonamide moiety is recognized for its role in cancer chemotherapy. Compounds similar to (4-Chloro-3-(piperidin-1-ylsulfonyl)phenyl)(4-(4-fluorophenyl)piperazin-1-yl)methanone have been reported to induce apoptosis in cancer cell lines through various mechanisms, including enzyme inhibition and modulation of signaling pathways .

Case Studies

Several studies have highlighted the biological activities of similar compounds:

• Synthesis and Evaluation : A series of piperidine derivatives were synthesized and evaluated for their pharmacological effects. The study demonstrated that compounds with the piperidinic structure exhibited promising antibacterial and enzyme inhibitory activities .
• In Silico Studies : Molecular docking studies indicated favorable interactions between the compound and target enzymes, suggesting potential efficacy in therapeutic applications .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Aromatic Rings

a. Halogen Substituents

• (2-Bromophenyl)[4-(4-fluorophenyl)piperazin-1-yl]methanone (): Replacing the chloro group with bromo increases molecular weight (363.23 vs. ~450 estimated for the target compound) and logP (3.36 vs. likely higher for the sulfonyl-containing target). The bromine atom may enhance lipophilicity and influence receptor binding kinetics, though steric effects could reduce solubility .

b. Electron-Withdrawing Groups

• Compared to the target compound’s sulfonyl group, nitro substituents may reduce metabolic stability due to susceptibility to reduction .

Piperazine/Piperidine Modifications

a. Sulfonyl vs. Alkyl Linkers

• TRR469 ((2-Amino-4-[(4-(phenyl)piperazin-1-yl)methyl]-5-(4-fluorophenyl)thiophen-3-yl)-(4-chlorophenyl)methanone) (): Features a thiophene core instead of a sulfonyl-linked piperidine. Demonstrated activity as an A1 adenosine receptor positive allosteric modulator (A1AR PAM), suggesting the target compound’s piperazine-fluorophenyl moiety may similarly target CNS receptors .

b. Sulfonylation Patterns

• (1,1-dioxido-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)(4-((4-fluorophenyl)sulfonyl)piperazin-1-yl)methanone (T-08) (): The sulfonyl group on the piperazine ring improves solubility (logSw = -3.7 for related compounds) and may enhance kinase inhibition profiles.

Physicochemical and Pharmacokinetic Properties

Compound Name	Molecular Weight	logP	Key Substituents	Biological Activity	Reference
Target Compound (Estimated)	~450	~3.8*	Chloro, sulfonyl, fluorophenyl	Not reported	—
(2-Bromophenyl)[4-(4-FP)piperazin-1-yl]methanone	363.23	3.36	Bromo, fluorophenyl	Not reported
TRR469	468.93	4.1†	Thiophene, chloro, fluorophenyl	A1AR PAM (neuropathic pain)
T-08	427.08	3.5†	Sulfonyl, cyclopentathiophene	Phosphatase inhibition

*Estimated using fragment-based methods; †Calculated from structural analogs.

Key Findings and Implications

Structural Flexibility : The target compound’s sulfonyl-piperidine group distinguishes it from analogs with nitro or bromo substituents, likely offering improved metabolic stability and solubility.

Synthetic Feasibility : Lessons from sulfonylated compounds () and reductive amination () highlight viable routes for scalable synthesis.